1-(2-chloro-4-methylbenzyl)-4-(chloromethyl)-1H-1,2,3-triazole

• IUPAC Name: 4-(chloromethyl)-1-[(2-chloro-4-methylphenyl)methyl]triazole
• InChI: InChI=1S/C11H11Cl2N3/c1-8-2-3-9(11(13)4-8)6-16-7-10(5-12)14-15-16/h2-4,7H,5-6H2,1H3
• InChI Key: JYCAOKZBEOAZEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2C=C(N=N2)CCl)Cl
• Molecular Formula: C11H11Cl2N3
• Molecular Weight: 256.13 g/mol

Description

1-(2-Chloro-4-methylbenzyl)-4-(chloromethyl)-1H-1,2,3-triazole, also known as CMCT, is a heterocyclic compound with a unique structure that has attracted the attention of researchers in recent years. Its chemical structure consists of a benzyl group with a chlorine atom attached to the 2-position, a methyl group attached to the 4-position, and a 1H-1,2,3-triazole ring. This compound has been studied for its potential applications in various fields, including organic synthesis and medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

• Compounds incorporating the 1,2,3-triazole moiety, including variations like ethyl 2-triazolyl-2-oxoacetate derivatives, have been synthesized and characterized through spectroscopic and X-ray methods. Their self-assembly into dimers via O⋯π-hole tetrel bonding interactions, influenced by substituents, has been studied using Hirshfeld surface analysis and DFT calculations (Ahmed et al., 2020).
• Another study presented the synthesis of 1,2,4-triazole derivatives containing substituted benzyl and benzylamino groups, highlighting their molecular structure and interactions through hydrogen bonds and weak pi-pi stacking (Yilmaz et al., 2005).
• Research on 4,5-dibromo-1H-1,2,3-triazoles explored their reactivity, particularly focusing on bromine → lithium exchange reactions, showcasing the versatility of triazole derivatives in synthesizing functionally diverse compounds (Iddon & Nicholas, 1996).

Biological Activity and Applications

• The synthesis and investigation of 1,2,4-triazoles and their derivatives have been pursued for their biological activities. For instance, novel heterocyclic compounds derived from specific triazole acetohydrazides showed significant lipase and α-glucosidase inhibition, indicating potential therapeutic applications (Bekircan et al., 2015).
• Alkylating nucleosides based on N-glycosyl(halomethyl)-1,2,3-triazoles were synthesized, showing cytostatic activity and suggesting a new type of alkylating agent for therapeutic use (de las Heras et al., 1979).